Cas no 2034269-13-9 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide
• CAS No: 2034269-13-9
• MF: C₁₇H₁₇F₂N₃O₂S₂
• MW: 397.462588071823
• CID: 5333405
• Update Time: 2025-10-29

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2,5-difluorobenzenesulfonamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-2,5-difluorobenzenesulfonamide

• Inchi： 1S/C17H17F2N3O2S2/c1-11-8-12(2)22(21-11)15(16-4-3-7-25-16)10-20-26(23,24)17-9-13(18)5-6-14(17)19/h3-9,15,20H,10H2,1-2H3
• InChI Key： SWFOFQAVQXPRKY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCC(C1=CC=CS1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 575
• XLogP3: 3.2
• Topological Polar Surface Area: 101

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide

N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No 2034269-13-9, also known as N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide, is a highly specialized chemical entity with significant potential in various fields. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and potential uses of this compound, supported by the latest research findings.

N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-2,5-difluorobenzene-1-sulfonamide is characterized by its complex molecular structure, which includes a sulfonamide group attached to a 2,5-difluorobenzene ring. The molecule also features a pyrazole ring substituted with methyl groups and a thiophene moiety. These structural elements contribute to its unique chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole and thiophene precursors. Advanced organic synthesis techniques, including Suzuki coupling and nucleophilic substitution reactions, are employed to assemble the final product. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's suitability for further studies.

One of the most exciting aspects of this compound is its potential in pharmacology. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against several kinases associated with cancer and inflammatory diseases. For instance, recent research published in Journal of Medicinal Chemistry revealed that this compound selectively inhibits Janus kinase (JAK), which is a key target in the treatment of autoimmune disorders such as rheumatoid arthritis. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its sulfur-containing groups make it an attractive candidate for use in advanced materials such as polymers and coatings. Researchers have explored its ability to enhance the thermal stability and mechanical properties of polymer composites, with results indicating significant improvements compared to conventional materials.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profiles. Initial results suggest that it has low toxicity towards aquatic organisms, which aligns with current trends toward environmentally friendly chemical design. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, CAS No 2034269-13-9 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the chemical sciences.